Cas no 397280-89-6 (N-(2-chlorophenyl)-2-(naphthalen-1-yloxy)acetamide)

• Product Name: N-(2-chlorophenyl)-2-(naphthalen-1-yloxy)acetamide
• CAS No: 397280-89-6
• MF: C₁₈H₁₄ClNO₂
• MW: 311.762263774872
• CID: 5960634
• PubChem ID: 849095
• Update Time: 2025-06-08

N-(2-chlorophenyl)-2-(naphthalen-1-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorophenyl)-2-(naphthalen-1-yloxy)acetamide
• Acetamide, N-(2-chlorophenyl)-2-(1-naphthalenyloxy)-
• AKOS003418136
• AO-548/12810603
• F0793-0160
• Oprea1_846408
• 397280-89-6
• N-(2-chlorophenyl)-2-(1-naphthyloxy)acetamide
• N-(2-chlorophenyl)-2-naphthalen-1-yloxyacetamide
• CCG-296827

• Inchi： 1S/C18H14ClNO2/c19-15-9-3-4-10-16(15)20-18(21)12-22-17-11-5-7-13-6-1-2-8-14(13)17/h1-11H,12H2,(H,20,21)
• InChI Key： WUTMHROXOLFSCK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)COC1=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 311.0713064g/mol
• Monoisotopic Mass: 311.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.315±0.06 g/cm3(Predicted)
• Boiling Point: 546.4±35.0 °C(Predicted)
• pka: 12.34±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-(2-chlorophenyl)-2-(naphthalen-1-yloxy)acetamide

N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide: A Comprehensive Overview

N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide (CAS No. 397280-89-6) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The chemical structure of N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide consists of a naphthalene ring, a chlorophenyl group, and an acetamide moiety. The presence of these functional groups imparts specific physicochemical properties that make it suitable for a wide range of applications. The naphthalene ring contributes to the compound's stability and aromaticity, while the chlorophenyl group enhances its lipophilicity and reactivity. The acetamide moiety, on the other hand, provides additional functional versatility and can be modified to tailor the compound's properties for specific uses.

Recent studies have explored the biological activities of N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide could be a valuable lead compound for the development of new anti-inflammatory drugs.

Another area of interest is the compound's potential as an anticancer agent. Research has demonstrated that N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a promising candidate for further investigation in cancer therapy.

In addition to its therapeutic potential, N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide has also been studied for its use in chemical synthesis and materials science. Its unique structure makes it an excellent building block for the synthesis of more complex molecules with tailored properties. For example, it can be used as a precursor in the synthesis of advanced polymers and materials with enhanced mechanical and thermal stability.

The synthesis of N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 1-naphthol with chloroacetyl chloride to form 2-chloro-N-(naphthalen-1-yl)acetamide. This intermediate is then reacted with 2-chloroaniline to yield the final product. The process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

The safety profile of N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide is another important consideration. Preclinical studies have shown that this compound has low toxicity at therapeutic concentrations, making it a safe candidate for further development. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans.

In conclusion, N-(2-Chlorophenyl)-2-(Naphthalen-1-yloxy)acetamide (CAS No. 397280-89-6) is a multifaceted compound with promising applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and biological activities make it a valuable subject for ongoing research and development. As more studies are conducted, it is likely that new applications and uses for this compound will be discovered, further expanding its potential impact on various fields.